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Compound of Interest

Compound Name: 3-Isopropoxyaniline

Cat. No.: B150228 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-
Isopropoxyaniline (CAS No. 41406-00-2). The information is compiled and synthesized from

Safety Data Sheets (SDS) from various suppliers, regulatory information, and established

testing guidelines to ensure its relevance and utility for laboratory professionals. This document

is intended to supplement, not replace, institutional safety protocols and the product-specific

Safety Data Sheet provided by the supplier.

Chemical Identification and Physical Properties
3-Isopropoxyaniline, also known as m-isopropoxyaniline or 3-(propan-2-yloxy)aniline, is an

aromatic amine used as a reactant in chemical synthesis.[1][2] For instance, it is used in the

preparation of[3][4][5]triazolo[4,5-d]pyrimidinones, which act as inhibitors of Chikungunya virus

replication.[1] The physical and chemical properties of 3-Isopropoxyaniline are summarized in

the table below.
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Property Value Source(s)

Molecular Formula C₉H₁₃NO [6]

Molecular Weight 151.21 g/mol [6][7]

CAS Number 41406-00-2 [6]

Appearance
Colorless to pale yellow

oil/liquid
[8]

Boiling Point 229-230 °C [1][6]

Density 1.025 g/mL at 25 °C [1][6]

Flash Point >110 °C (>230 °F) - closed cup [6]

Refractive Index n20/D 1.5500 [6][9]

Solubility

Slightly soluble in chloroform

and methanol. Insoluble in

water.

[8]

Hazard Identification and Classification
3-Isopropoxyaniline is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to skin, eye, and respiratory irritation.

Hazard Class GHS Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[6][9][10]

Serious Eye

Damage/Eye Irritation
Category 2 / 2A

H319: Causes serious

eye irritation
[6][10]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[6][10]
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Signal Word: Warning[6]

Hazard Pictograms:

alt text

Toxicology Profile
Detailed quantitative toxicological data for 3-Isopropoxyaniline is largely unavailable in the

public domain. Safety Data Sheets consistently report "no data available" for endpoints such as

acute oral, dermal, and inhalation toxicity (LD50/LC50), carcinogenicity, germ cell mutagenicity,

and reproductive toxicity.

As an aromatic amine, its toxicological properties may warrant caution. Aniline, the parent

compound, is known to be toxic if swallowed, inhaled, or in contact with skin, and is suspected

of causing genetic defects and cancer. However, direct extrapolation of toxicity from aniline to

3-isopropoxyaniline is not scientifically valid without specific experimental data.

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling 3-Isopropoxyaniline.
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Precautionary Measure Protocol Source(s)

Engineering Controls

Work in a well-ventilated area.

Use a chemical fume hood to

minimize inhalation of vapors.

Personal Protective Equipment

(PPE)

- Eye/Face Protection: Wear

safety glasses with side-

shields or a face shield.

[4]

- Skin Protection: Wear

protective gloves (e.g., nitrile

rubber) and a lab coat.

[4]

- Respiratory Protection: If

ventilation is inadequate, use a

respirator with an appropriate

filter (e.g., type ABEK

(EN14387)).

[6]

Hygiene Practices

Wash hands thoroughly after

handling.[4] Do not eat, drink,

or smoke in the laboratory.

Handling

Avoid contact with skin and

eyes.[4] Avoid breathing mist

or vapor. Keep away from

sources of ignition.

Storage

Keep the container tightly

closed in a dry, cool, and well-

ventilated place.[5] Store

under an inert atmosphere as

the substance may be air and

light sensitive.

[5][11]

First Aid and Emergency Procedures
In case of exposure, immediate action is crucial.
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Exposure Route First Aid Measures Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention if you feel unwell.

[5]

Skin Contact

Immediately wash off with

soap and plenty of water.[4]

Remove contaminated

clothing. If skin irritation

occurs, get medical advice.[5]

Eye Contact

Rinse cautiously with water for

several minutes.[5] Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, seek

immediate medical attention.

[5]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

seek immediate medical

attention.

[4][5]

Fire

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide as

extinguishing media.[4]

Firefighters should wear self-

contained breathing apparatus.

[4]

Accidental Release Ensure adequate ventilation

and wear appropriate PPE.

Absorb the spill with inert

material (e.g., sand,

vermiculite) and collect it in a
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suitable container for disposal.

[5] Prevent the product from

entering drains.[4]

Experimental Protocols for Hazard Assessment
While specific experimental data for 3-Isopropoxyaniline is lacking, its identified hazards of

skin and eye irritation can be assessed using validated in vitro methods, which are crucial for

reducing reliance on animal testing. The following are summaries of the OECD Test Guidelines

for these endpoints.

OECD Test Guideline 439: In Vitro Skin Irritation:
Reconstructed Human Epidermis (RhE) Test Method
This test method is designed to predict the skin irritation potential of chemicals.[3][5]

Principle: The test chemical is applied topically to a three-dimensional Reconstructed Human

Epidermis (RhE) model.[3] This model mimics the upper layers of human skin.[3] Chemical-

induced irritation is measured by the relative cell viability of the tissue after exposure.[5]

Methodology:

Triplicate RhE tissue models are treated with the test substance (e.g., 25mg for solids,

30µl for liquids).[8] A negative control (e.g., ultrapure water) and a positive control (e.g.,

5% SDS) are run in parallel.[8]

The tissues are incubated with the test chemical for a defined period (e.g., 60 minutes).[8]

After exposure, the chemical is washed off, and the tissues are transferred to fresh

medium for a recovery period (e.g., 42 hours).[8]

Cell viability is determined using a quantitative assay, typically the MTT assay.[5] In this

assay, the mitochondrial dehydrogenase in viable cells converts the yellow MTT

tetrazolium salt into a blue formazan product, which is then extracted and measured

spectrophotometrically.[5][12]
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Interpretation: A chemical is classified as a skin irritant (UN GHS Category 2) if the mean

tissue viability is reduced to ≤ 50% of the negative control.[5][13] If viability is > 50%, it is

considered a non-irritant.[8]

OECD Test Guideline 492: Reconstructed Human
Cornea-like Epithelium (RhCE) Test Method for Eye
Irritation
This guideline is used to identify chemicals that do not require classification for eye irritation or

serious eye damage.[4][14]

Principle: The test chemical is applied to the surface of a Reconstructed Human Cornea-like

Epithelium (RhCE) model.[15] The potential for eye irritation is predicted by the cytotoxic

effect on the corneal cells, measured by a reduction in tissue viability.[11][16]

Methodology:

Triplicate RhCE models are dosed with the test substance (e.g., 50mg for solids, 50µl for

liquids).[15] Appropriate negative and positive controls are included.[15]

The tissues are incubated for a set duration (e.g., 30 minutes for liquids, 6 hours for

solids).[15]

Following exposure and a washing step, tissue viability is assessed using the MTT assay,

similar to the skin irritation test.[15]

Interpretation: If the mean tissue viability is > 60% relative to the negative control, the

chemical is identified as not requiring classification for eye irritation (UN GHS No Category).

[15] If viability is ≤ 60%, a definitive conclusion of irritant or non-irritant cannot be made

without further testing.[15]

Workflow and Logical Diagrams
Safe Handling Workflow for 3-Isopropoxyaniline
The following diagram illustrates the logical workflow for handling 3-Isopropoxyaniline in a

research setting, from initial assessment to final disposal.
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Safe Handling Workflow for 3-Isopropoxyaniline

1. Preparation & Assessment

2. Experiment Execution

3. Post-Experiment & Emergency

4. Storage & Disposal

Review SDS & Institutional SOPs

Conduct Risk Assessment
(Identify Hazards: Skin/Eye/Resp Irritant)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Fume Hood)

Work in Designated Area
(Chemical Fume Hood)

Handle with Care
(Avoid Contact & Inhalation)

Keep Container Tightly Closed When Not in Use

Decontaminate Work Area & Glassware

Segregate & Label Waste
(Hazardous Chemical Waste)

Store in Cool, Dry, Ventilated Area
(Inert Atmosphere)

Emergency Procedures
(Spill Kit, First Aid, Eyewash/Shower Access)

In case of spill

Dispose of Waste via
Certified Waste Management Service

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Isopropoxyaniline.
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This guide serves as a foundational resource for the safe handling and use of 3-
Isopropoxyaniline in a laboratory setting. Researchers must always consult the most current

Safety Data Sheet provided by their supplier and adhere to all institutional and regulatory

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Isopropoxyaniline: A Technical Safety and Handling
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150228#3-isopropoxyaniline-safety-data-sheet-sds-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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